Cas no 161886-59-5 ((S)-Carnitine Mesylate Isobutylester, Mesylate Salt)

• Product Name: (S)-Carnitine Mesylate Isobutylester, Mesylate Salt
• CAS No: 161886-59-5
• MF: C₁₃H₂₉NO₈S₂
• MW: 391.501262426376
• CID: 824950
• Update Time: 2025-06-08

(S)-Carnitine Mesylate Isobutylester, Mesylate Salt Chemical and Physical Properties

Names and Identifiers

• (S)-CARNITINE MESYLATE ISOBUTYL ESTER, MESYLATE SALT
• methanesulfonate,trimethyl-[(2S)-4-(2-methylpropoxy)-2-methylsulfonyloxy-4-oxobutyl]azanium
• (S)-N,N,N-Trimethyl-4-(2-methylpropoxy)-2-[(methylsulfonyl)oxy]-4-oxo-1-butanaminium Methanesulfonate
• (S)-Carnitine Mesylate Isobutylester, Mesylate Salt

• Inchi： 1S/C12H26NO5S.CH4O3S/c1-10(2)9-17-12(14)7-11(8-13(3,4)5)18-19(6,15)16;1-5(2,3)4/h10-11H,7-9H2,1-6H3;1H3,(H,2,3,4)/q+1;/p-1/t11-;/m0./s1
• InChI Key： GIYCSBUWEZHZID-MERQFXBCSA-M
• SMILES： S(C)(=O)(=O)O[C@@H](CC(=O)OCC(C)C)C[N+](C)(C)C.S(C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 391.13300

Experimental Properties

• Melting Point: 137-140°C dec.
• PSA: 143.63000
• LogP: 1.94970

Additional information on (S)-Carnitine Mesylate Isobutylester, Mesylate Salt

Introduction to (S)-Carnitine Mesylate Isobutylester, Mesylate Salt (CAS No. 161886-59-5)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, (S)-Carnitine Mesylate Isobutylester, Mesylate Salt, identified by its CAS number 161886-59-5, has garnered significant attention in recent years due to its multifaceted applications. This compound, a derivative of carnitine, is particularly noted for its role in metabolic processes and its potential in various biomedical contexts.

(S)-Carnitine is an enantiomer of carnitine, a naturally occurring compound essential for the transport of fatty acids into mitochondria, where they are oxidized to produce energy. The mesylate salt form of (S)-Carnitine Isobutylester enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules. The mesylate salt modification further improves its pharmacokinetic properties, facilitating better absorption and utilization within biological systems.

The significance of this compound lies in its potential applications across multiple domains, including cardiovascular health, weight management, and neuroprotection. Recent studies have highlighted the compound's ability to modulate mitochondrial function, which is crucial for energy production in cells. This has opened up avenues for research into conditions where mitochondrial dysfunction is a key factor, such as neurodegenerative diseases and metabolic syndromes.

In the realm of cardiovascular research, (S)-Carnitine Mesylate Isobutylester, Mesylate Salt has been investigated for its potential to improve cardiac function. Studies have demonstrated that it can enhance the efficiency of fatty acid oxidation in heart muscle cells, thereby improving energy supply during periods of high demand. This makes it a promising candidate for the development of treatments for heart failure and other cardiovascular disorders.

Another area where this compound has shown promise is in weight management. By facilitating the transport of fatty acids into mitochondria, it can enhance fat metabolism, potentially leading to weight loss and improved metabolic health. This has sparked interest in its use as a supplement or component in diet aids and metabolic enhancers.

The neuroprotective properties of (S)-Carnitine Mesylate Isobutylester are also under investigation. Research suggests that it may help protect neurons from oxidative stress and damage, which are key factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's. By supporting mitochondrial health and reducing oxidative stress, this compound could offer a novel therapeutic approach for these conditions.

From a synthetic chemistry perspective, the mesylate salt form of (S)-Carnitine Isobutylester offers several advantages. The mesylation process enhances the compound's solubility in water-based systems, making it more suitable for aqueous formulations. Additionally, the mesylate group provides stability against degradation under various conditions, ensuring consistent performance in both laboratory and clinical settings.

The development of pharmaceuticals often relies on intermediates like (S)-Carnitine Mesylate Isobutylester to synthesize more complex active ingredients. Its well-characterized properties make it a valuable building block for drug designers seeking to create molecules with specific biological activities. The ability to modify its structure further allows for fine-tuning of its pharmacological profile, enabling the creation of tailored therapeutic agents.

Recent advancements in analytical techniques have also enhanced our understanding of how (S)-Carnitine Mesylate Isobutylester interacts with biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and behavior within cells. These insights are crucial for optimizing its use in drug development and ensuring its safety and efficacy.

The future prospects for (S)-Carnitine Mesylate Isobutylester are promising, with ongoing research exploring new applications and refining existing ones. As our understanding of metabolic processes continues to grow, so too will the potential uses for this versatile compound. Whether as a standalone therapeutic agent or as an intermediate in drug synthesis, its contributions to medicine and biotechnology are likely to be significant.